5-Hydroxy-4-{3-[(pyrrolidin-1-yl)methyl]phenyl}isoquinolin-1(2H)-one

• CAS No.: 651029-63-9
• Molecular Formula: C20H20N2O2
• Molecular Weight: 320.4 g/mol
• IUPAC Name: 5-hydroxy-4-[3-(pyrrolidin-1-ylmethyl)phenyl]-2H-isoquinolin-1-one
• InChI: InChI=1S/C20H20N2O2/c23-18-8-4-7-16-19(18)17(12-21-20(16)24)15-6-3-5-14(11-15)13-22-9-1-2-10-22/h3-8,11-12,23H,1-2,9-10,13H2,(H,21,24)
• InChI Key: OYLAHMDBAOXMRB-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)CC2=CC(=CC=C2)C3=CNC(=O)C4=C3C(=CC=C4)O

Description

5-Hydroxy-4-{3-[(pyrrolidin-1-yl)methyl]phenyl}isoquinolin-1(2H)-one is a complex organic compound featuring a pyrrolidine ring, which is a five-membered nitrogen-containing heterocycle. This compound is of significant interest in medicinal chemistry due to its potential biological activities and its role as a scaffold for drug development .

Preparation Methods

The synthesis of 5-Hydroxy-4-{3-[(pyrrolidin-1-yl)methyl]phenyl}isoquinolin-1(2H)-one typically involves multi-step organic reactionsReaction conditions often involve the use of catalysts, solvents, and controlled temperatures to ensure the desired product yield . Industrial production methods may scale up these reactions using continuous flow techniques and optimized reaction conditions to enhance efficiency and reduce costs .

Chemical Reactions Analysis

This compound undergoes various chemical reactions, including:

Oxidation: It can be oxidized using reagents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions may involve hydrogenation using palladium on carbon or lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur at the pyrrolidine ring or the phenyl group, often using reagents like sodium hydride or alkyl halides.

Major Products: These reactions can yield derivatives with modified functional groups, enhancing or altering the compound’s biological activity.

Scientific Research Applications

5-Hydroxy-4-{3-[(pyrrolidin-1-yl)methyl]phenyl}isoquinolin-1(2H)-one has diverse applications in scientific research:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Studied for its potential interactions with biological macromolecules.

Medicine: Investigated for its therapeutic potential in treating various diseases due to its bioactive properties.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets, such as enzymes or receptors. The pyrrolidine ring’s stereochemistry and the isoquinolinone core play crucial roles in binding to these targets, influencing biological pathways and exerting therapeutic effects .

Comparison with Similar Compounds

Similar compounds include other isoquinolinone derivatives and pyrrolidine-containing molecules. Compared to these, 5-Hydroxy-4-{3-[(pyrrolidin-1-yl)methyl]phenyl}isoquinolin-1(2H)-one is unique due to its specific substitution pattern and the combination of functional groups, which may confer distinct biological activities and therapeutic potential .